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Chemical Profile

The table below summarizes the core identification and physical data for XPhos Pd G3:

Property Description

CAS Number 1445085-55-1 [1] [2] [3]

Molecular Formula C46He2NOsPPdS [1] [2]

Molecular Weight 846.46 g/mol [1] [2]

Appearance White to off-white powder [4] [2]

Melting Point 146-151 °C (decomposition) [4] [1] [2]
Storage Under inert gas (N2 or Ar) at 2-8°C [1] [2] [3]

Key Characteristics & Advantages

XPhos Pd G3 offers several practical advantages over earlier catalyst systems, which are summarized in the

following table:
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Feature

Advantage & Significance

Enhanced Stability

High Solubility

Quantitative
Activation

Precise
Stoichiometry

Air, moisture, and thermally stable for convenient handling and storage [4] [5].

Highly soluble in a wide range of common organic solvents [4].

Ensures efficient and predictable formation of the active catalytic species [5].

Provides accurate control of the ligand-to-palladium ratio for more
reproducible results [4].

Applications in Cross-Coupling Reactions

XPhos Pd G3 is a versatile catalyst for various important transformations. Its application in key reaction

types is detailed below:

Reaction Type

Specific Application

Suzuki-Miyaura
Coupling

Buchwald-Hartwig
Amination

Other Couplings

Coupling of (hetero)aryl chlorides with unstable boronic acids at room
temperature to 40°C with short reaction times [4] [5].

Formation of C-N bonds between aryl halides and amines [1].

Also applicable to Negishi, Sonogashira, and Hiyama coupling reactions [4].

Activation Mechanism

The high activity of XPhos Pd G3 comes from its designed activation pathway. It first generates an

intermediate Pd-(amido) complex, which then undergoes reductive elimination to produce the active LPd(0)

species, a mesylate salt, and carbazole [5].

The following diagram illustrates the activation pathway of XPhos Pd G3:
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Handling and Quality Control

While stable, XPhos Pd G3 should be stored under an inert atmosphere and protected from light to maintain
long-term efficacy [2] [3]. The compound is classified with the signal word "Warning" and hazard statements

H315-H319-H335, indicating it can cause skin and eye irritation and may cause respiratory irritation [2].

Commercial samples can contain impurities such as Pd(ABP)(HABP)(OMs) or PdCl2(XPhos)2, which can
affect catalytic performance [6]. A simple method for quality control using 'H-NMR spectroscopy has been

developed to assess impurity content rapidly [6] [7].

Synthesis Protocol

A representative multigram-scale synthesis from scientific literature is as follows [1]:
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¢ Reaction: A 2 L Schlenk flask is charged with [Pd(ABP)(OMs)]z (53.6 g, 64 mmol) and XPhos ligand
(61.5 g, 129 mmol). The flask is evacuated and backfilled with argon three times.

e Solvent & Conditions: 1.4 L of deoxygenated, anhydrous tetrahydrofuran (THF) is added under
argon. The reaction mixture is stirred at room temperature for 1.5 hours.

e Work-up: The mixture is filtered under argon. Most of the filtrate is concentrated under vacuum.

¢ Precipitation & Isolation: The residue is treated with 1.2 L of deoxygenated hexane, yielding a beige
precipitate. The solid is collected by filtration, washed with hexane, and dried under vacuum at 50°C
to yield 92.0 g of product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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